Cas no 24776-44-1 (4-benzoylnaphthalen-1-ol)

• Product Name: 4-benzoylnaphthalen-1-ol
• CAS No: 24776-44-1
• MF: C₁₇H₁₂O₂
• MW: 248.275984764099
• CID: 913318
• PubChem ID: 11746988
• Update Time: 2025-10-28

4-benzoylnaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• methanone, (4-hydroxy-1-naphthalenyl)phenyl-
• (4-hydroxynaphthalen-1-yl)-phenylmethanone
• (4-Hydroxy-1-naphthyl)(phenyl)methanone
• LogP
• 4-benzoylnaphthalen-1-ol
• (4-hydroxynaphthalen-1-yl)(phenyl)methanone
• DTXSID10471803
• 24776-44-1
• (4-hydroxy-1-naphthalenyl)phenylmethanone
• SCHEMBL7915213
• AKOS019823970
• EN300-1276405

• Inchi： 1S/C17H12O2/c18-16-11-10-15(13-8-4-5-9-14(13)16)17(19)12-6-2-1-3-7-12/h1-11,18H
• InChI Key： VANIRKXGZSRTMW-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C2C=CC=CC=2)=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 248.08376
• Monoisotopic Mass: 248.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoylnaphthalen-1-ol

Introduction to 4-benzoylnaphthalen-1-ol (CAS No: 24776-44-1)

4-benzoylnaphthalen-1-ol, with the chemical formula C₁₄H₁₀O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a benzoyl group attached to a naphthalene ring, makes it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in drug development, material science, and as a building block for more complex molecules.

TheCAS No 24776-44-1uniquely identifies this substance in scientific literature and databases, ensuring precise referencing and communication among researchers. The benzoyl and hydroxyl functional groups present in 4-benzoylnaphthalen-1-ol contribute to its reactivity, making it a valuable precursor in various chemical transformations. These properties have been leveraged in recent studies to explore novel synthetic pathways and functional materials.

In recent years, the interest in 4-benzoylnaphthalen-1-ol has surged due to its role in developing bioactive molecules. Researchers have been investigating its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The naphthalene core, known for its stability and aromaticity, provides an excellent scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of 4-benzoylnaphthalen-1-ol is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures. For instance, studies have demonstrated the use of 4-benzoylnaphthalen-1-ol in Suzuki-Miyaura couplings, where it serves as an arylating agent to introduce new functionalities onto organic compounds. This capability has opened up new avenues for drug discovery and material innovation.

The hydroxyl group in 4-benzoylnaphthalen-1-ol also plays a crucial role in its reactivity. It can participate in various chemical reactions, such as esterification, etherification, and oxidation processes, making it a versatile intermediate. These reactions are essential for modifying the compound's structure and enhancing its biological activity. For example, researchers have explored the use of 4-benzoylnaphthalen-1-ol derivatives as inhibitors of enzymes involved in disease pathways.

Recent advancements in computational chemistry have further highlighted the importance of 4-benzoylnaphthalen-1-ol. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for designing drugs with improved efficacy and reduced side effects. By understanding the binding mechanisms of 4-benzoylnaphthalen-1-ol derivatives to proteins and enzymes, scientists can optimize their structures for better therapeutic outcomes.

The synthesis of 4-benzoylnaphthalen-1-ol itself is another area of active research. Traditional methods involve multi-step processes that can be inefficient and require harsh conditions. However, recent developments in green chemistry have led to more sustainable synthetic routes. For instance, catalytic methods using transition metals have been explored to streamline the synthesis of 4-benzoylnaphthalen-1-ol, reducing waste and improving yields.

In conclusion,4-benzoylnaphthalen-1-ol (CAS No: 24776-44-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthetic chemists, while its biological activity positions it as a promising candidate for drug development. As research continues to uncover new applications and synthetic strategies,4-benzoylnaphthalen-1-ol is poised to remain at the forefront of scientific innovation.